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Compound of Interest

Compound Name: Bis(2-ethylhexyl) azelate

Cat. No.: B044395 Get Quote

An In-depth Technical Guide on the Toxicological Profile and Safety of Bis(2-ethylhexyl)
azelate

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Bis(2-ethylhexyl) azelate is a chemical compound used primarily as a plasticizer. This

technical guide provides a comprehensive overview of its toxicological profile and associated

safety data, drawing from available scientific literature and regulatory assessments. The

information is intended to support researchers, scientists, and professionals in the fields of drug

development and chemical safety in making informed decisions. The toxicological data

indicates a low order of acute toxicity. Repeated dose studies in rodents have established a

No-Observed-Adverse-Effect Level (NOAEL). There is currently no available data to suggest

that bis(2-ethylhexyl) azelate is a skin sensitizer or a carcinogen.

Chemical Identity
Chemical Name: Bis(2-ethylhexyl) azelate

CAS Number: 103-24-2

Synonyms: Di(2-ethylhexyl) azelate, Azelaic acid di(2-ethylhexyl) ester, DOZ

Molecular Formula: C₂₅H₄₈O₄
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Molecular Weight: 412.65 g/mol

Chemical Structure:

Click to download full resolution via product page

Caption: Chemical structure of Bis(2-ethylhexyl) azelate.

Toxicological Profile
The toxicological profile of bis(2-ethylhexyl) azelate has been evaluated through a series of

studies, primarily conducted under the framework of the OECD Screening Information Dataset

(SIDS).

Acute Toxicity
Bis(2-ethylhexyl) azelate exhibits a low level of acute toxicity.

Route Species
Test
Guideline

Endpoint Value Reference

Oral
Rat (male &

female)

OECD TG

401
LD₅₀

> 2000 mg/kg

bw
[1]

Skin and Eye Irritation
Available studies suggest a low potential for skin and eye irritation.

Endpoint Species Observation Reference

Skin Irritation Rabbit
Low potential for

irritation
[1]

Eye Irritation Rabbit
Low potential for

irritation
[1]

Skin Sensitization
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There is no available information to assess the skin sensitization potential of bis(2-ethylhexyl)
azelate.[1]

Repeated Dose Toxicity
A combined repeated dose and reproductive/developmental toxicity screening test was

conducted in rats.
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Species
Test
Guideline

Doses
(mg/kg
bw/day)

Duration NOAEL

Key
Findings
at LOAEL
(1000
mg/kg
bw/day)

Referenc
e

Rat (male

& female)

OECD TG

422

0, 100,

300, 1000

Males: 42

days;

Females:

42-53 days

300 mg/kg

bw/day

Males:

Suppresse

d body

weight

gain,

increased

relative

liver

weight,

hypertroph

y of

centrilobula

r

hepatocyte

s.

Females:

Decreased

white blood

cell count,

lowered

total

protein,

increased

relative

liver and

kidney

weights.

[1][2]

Genotoxicity
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Bis(2-ethylhexyl) azelate has not shown evidence of genotoxicity in in vitro assays.

Test System Test Guideline
Metabolic
Activation

Result Reference

Bacterial

Reverse

Mutation Test

(Ames test)

OECD TG 471 With and without Negative [2]

In vitro

Chromosomal

Aberration Test

- With and without Negative [1]

Carcinogenicity
There is no available information on the carcinogenic potential of bis(2-ethylhexyl) azelate.[1]

Reproductive and Developmental Toxicity
The combined repeated dose and reproductive/developmental toxicity screening test also

provided data on these endpoints.
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Species
Test
Guideline

Doses
(mg/kg
bw/day)

NOAEL
(Reprodu
ctive)

NOAEL
(Develop
mental)

Key
Findings

Referenc
e

Rat (male

& female)

OECD TG

422

0, 100,

300, 1000

Males:

1000

mg/kg

bw/day;

Females:

300 mg/kg

bw/day

1000

mg/kg

bw/day

No adverse

effects on

reproductiv

e or

developme

ntal

parameters

were

observed

up to the

highest

dose

tested.

[1][2]

Experimental Protocols
Combined Repeated Dose and
Reproductive/Developmental Toxicity Screening Test
(OECD TG 422)
This study was central to the toxicological assessment of bis(2-ethylhexyl) azelate. The

experimental workflow is outlined below.
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Post-mating/Gestation/Lactation Study Termination

Male Dosing

Mating (1:1)

Female Dosing

Gestation Lactation (until day 4) Necropsy & Histopathology

Dose Groups:
0, 100, 300, 1000 mg/kg bw/day

(gavage in corn oil)

Rats (13/sex/dose)

Observations:
- Clinical signs
- Body weight

- Food consumption
- Estrous cycles

- Offspring viability & growth

Click to download full resolution via product page

Caption: Experimental workflow for the OECD TG 422 study on bis(2-ethylhexyl) azelate.

Methodology Summary:

Test Species: Rat (13 animals per sex per dose group).

Administration: Oral gavage, daily.

Dose Levels: 0 (corn oil vehicle), 100, 300, and 1000 mg/kg body weight/day.

Dosing Period: Males were dosed for 14 days prior to mating and throughout the mating

period (total of 42 days). Females were dosed for 14 days prior to mating, during mating,

gestation, and until day 4 of lactation (total of 42-53 days).

Parameters Evaluated: Clinical observations, body weight, food consumption, estrous

cycles, mating performance, fertility, gestation length, parturition, and offspring viability and

growth. At termination, gross necropsy and histopathology were performed on parental

animals.

Potential Mechanism of Action
There are no studies that have specifically investigated the mechanism of toxicity for bis(2-
ethylhexyl) azelate. However, based on its structural similarity to other plasticizers like di(2-
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ethylhexyl) phthalate (DEHP) and di(2-ethylhexyl) adipate (DEHA), a potential mechanism

involving the activation of Peroxisome Proliferator-Activated Receptors (PPARs) can be

hypothesized. It is crucial to note that this is a theoretical pathway for bis(2-ethylhexyl)
azelate and has not been experimentally verified for this specific compound.

Bis(2-ethylhexyl) azelate
(or its metabolites)

PPARα Activation
(in hepatocytes)

Altered Gene Expression

Peroxisome Proliferation Induction of Fatty Acid
Metabolizing Enzymes

Hepatocyte Hypertrophy

Increased Liver Weight

Click to download full resolution via product page

Caption: Hypothetical signaling pathway for bis(2-ethylhexyl) azelate-induced hepatotoxicity.

Safety Data
Occupational Exposure Limits
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No specific occupational exposure limits (OELs) have been established for bis(2-ethylhexyl)
azelate by major regulatory bodies such as the American Conference of Governmental

Industrial Hygienists (ACGIH) or the Occupational Safety and Health Administration (OSHA). A

safety data sheet for the substance also indicates that it contains no substances with

occupational exposure limit values.[3]

Handling and Personal Protective Equipment (PPE)
Standard safe handling procedures for chemicals should be followed. This includes working in

a well-ventilated area and using appropriate personal protective equipment.

Eye/Face Protection: Safety glasses or a face shield.

Hand Protection: Protective gloves.

Skin and Body Protection: Protective suit.

Respiratory Protection: In case of vapor or mist generation, a gas mask may be required.[3]

Environmental Fate
Bis(2-ethylhexyl) azelate is expected to have low mobility in soil and is likely to adsorb to

suspended solids and sediment in water. It is considered to be readily biodegradable.[1] In the

atmosphere, it is expected to be degraded by photochemical reactions with a relatively short

half-life.[1]

Conclusion
Bis(2-ethylhexyl) azelate demonstrates a low order of acute toxicity and is not a significant

skin or eye irritant. A NOAEL of 300 mg/kg bw/day for repeated dose toxicity in rats has been

established. The substance did not show genotoxic potential in in vitro tests. There is no

evidence to suggest that it is a skin sensitizer or a carcinogen. The NOAELs for reproductive

and developmental toxicity are high, indicating low concern for these endpoints at relevant

exposure levels. While a definitive mechanism of action has not been elucidated for bis(2-
ethylhexyl) azelate, the potential for PPARα activation, similar to other plasticizers, is a

plausible hypothesis for the observed liver effects at high doses. Standard chemical handling

precautions are recommended due to the absence of established occupational exposure limits.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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